
4-Methoxy-3-methylcinnoline chemical structure
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxy-3-methylcinnoline

Cat. No.: B15492013 Get Quote

Technical Guide: 4-Methoxy-3-methylquinoline
Disclaimer: Initial searches for "4-Methoxy-3-methylcinnoline" did not yield information on a

compound with this specific name in publicly available chemical databases and scientific

literature. It is possible that this is a rare compound or a misnomer. This guide will focus on the

structurally related and documented compound, 4-Methoxy-3-methylquinoline.

Introduction
Quinoline and its derivatives are of significant interest in medicinal and agricultural chemistry

due to their wide range of biological activities.[1] These compounds form the core structure of

many pharmaceuticals and bioactive molecules, exhibiting properties such as antimicrobial,

anticancer, antimalarial, and anti-inflammatory effects.[2] The specific substitutions on the

quinoline ring system play a crucial role in modulating the biological and physicochemical

properties of these molecules. This guide provides a technical overview of the chemical

structure, properties, and synthesis of 4-Methoxy-3-methylquinoline.

Chemical Structure and Properties
4-Methoxy-3-methylquinoline is a heterocyclic aromatic compound. The core of the molecule is

a quinoline ring system, which consists of a benzene ring fused to a pyridine ring. In this

specific derivative, a methoxy group (-OCH₃) is attached at the 4th position and a methyl group

(-CH₃) is attached at the 3rd position of the quinoline ring.
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Chemical Structure:

Caption: 2D structure of 4-Methoxy-3-methylquinoline.

Table 1: Computed Physicochemical Properties of 4-Methoxy-3-methylquinoline

Property Value Source

IUPAC Name 4-methoxy-3-methylquinoline PubChem

Molecular Formula C₁₁H₁₁NO PubChem

InChI

InChI=1S/C11H11NO/c1-8-7-

12-10-6-4-3-5-9(10)11(8)13-

2/h3-7H,1-2H3

PubChem

InChIKey
VQWPXGXUDPUZIY-

UHFFFAOYSA-N
PubChem

Canonical SMILES
CC1=C(C2=CC=CC=C2N=C1)

OC
PubChem

Note: The properties listed above are computationally derived and may differ from experimental

values.

Synthesis Protocols
The synthesis of quinoline derivatives can be achieved through various established methods.

While a specific protocol for the direct synthesis of 4-Methoxy-3-methylquinoline was not found

in the searched literature, general synthetic strategies for substituted quinolines can be

adapted. Common methods include the Combes quinoline synthesis, the Conrad-Limpach

synthesis, the Doebner-von Miller reaction, and the Friedländer synthesis.[3]

A plausible synthetic approach for a related, more complex quinoline, 2-(4-chlorophenyl)-4-(3,4-

dimethoxyphenyl)-6-methoxy-3-methylquinoline, involves a one-pot three-component Povarov

cycloaddition reaction followed by an oxidative dehydrogenation aromatization process.[1] This

highlights a modern approach to constructing polysubstituted quinoline scaffolds.
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Below is a generalized workflow for the synthesis of a substituted quinoline derivative, which

could be adapted for 4-Methoxy-3-methylquinoline.

General Synthesis Workflow for Substituted Quinolines

Starting Materials
(e.g., Aniline derivative,
Carbonyl compound)

Cyclization Reaction
(e.g., Combes, Friedländer)

Dihydroquinoline
Intermediate

Oxidation/
Aromatization

Purification
(e.g., Chromatography)

Final Product
(Substituted Quinoline)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of substituted quinolines.

Spectroscopic Data
While specific experimental spectroscopic data for 4-Methoxy-3-methylquinoline is not readily

available, data for a related compound, 6-Methoxy-3-methyl-4-phenylquinoline, can provide

insights into the expected spectral characteristics.

Table 2: ¹H and ¹³C NMR Data for 6-Methoxy-3-methyl-4-phenylquinoline

Data Type Chemical Shift (δ, ppm) and Multiplicity

¹H-NMR (500 MHz, CDCl₃)

8.70 (s, 1H), 8.01 (d, J = 9.1 Hz, 1H), 7.57-7.49

(m, 2H), 7.49-7.43 (m, 1H), 7.32-7.22 (m, 3H),

6.69 (d, J = 2.8 Hz, 1H), 3.67 (s, 3H), 2.22 (s,

3H)

¹³C-NMR (125 MHz, CDCl₃)

157.7, 150.2, 145.0, 143.0, 137.1, 130.8, 129.1,

128.6, 128.5, 128.2, 127.8, 120.3, 104.0, 55.2,

17.6

Source: Supporting Information for a research article.
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For 4-Methoxy-3-methylquinoline, one would expect characteristic signals for the methyl and

methoxy protons in the ¹H NMR spectrum, along with signals corresponding to the aromatic

protons on the quinoline ring system. In the ¹³C NMR spectrum, distinct signals for the carbons

of the quinoline core, the methyl group, and the methoxy group would be anticipated.

Biological Activity and Potential Applications
The quinoline scaffold is a well-established pharmacophore in drug discovery.[2] Derivatives of

quinoline have demonstrated a broad spectrum of biological activities, including:

Anticancer: Certain 4-anilinoquinoline derivatives have shown potent antitumor activities.[4]

Antimicrobial: The quinoline core is present in several antimicrobial drugs.[2]

Antimalarial: Quinine and chloroquine are classic examples of quinoline-based antimalarial

agents.[2]

Anti-inflammatory: Various quinoline derivatives have exhibited anti-inflammatory properties.

[1]

While no specific biological data for 4-Methoxy-3-methylquinoline was identified, its structural

similarity to other bioactive quinolines suggests it could be a candidate for biological screening

in various therapeutic areas. The methoxy and methyl substitutions can influence the

compound's lipophilicity and electronic properties, which in turn can affect its pharmacokinetic

and pharmacodynamic profile.

Conclusion
4-Methoxy-3-methylquinoline is a substituted quinoline derivative with potential for further

investigation in materials science and medicinal chemistry. While detailed experimental data for

this specific compound is sparse in the public domain, established synthetic routes for

quinolines can likely be adapted for its preparation. The rich biological activity profile of the

quinoline scaffold makes 4-Methoxy-3-methylquinoline an interesting candidate for future

research and development in the pharmaceutical and chemical industries. Further experimental

studies are required to fully characterize its physicochemical properties, biological activity, and

potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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